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Compound of Interest

Compound Name: 3-Iodotoluene

Cat. No.: B1205562 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety data, handling precautions, and

experimental context for 3-Iodotoluene (CAS No. 625-95-6). The information is curated to

meet the needs of laboratory personnel and professionals in drug development, ensuring safe

and compliant use of this chemical compound.

Section 1: Chemical and Physical Properties
3-Iodotoluene, also known as 1-iodo-3-methylbenzene, is a combustible liquid with a

molecular formula of C7H7I and a molecular weight of 218.04 g/mol .[1] A summary of its key

physical and chemical properties is presented in Table 1.
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Property Value

Appearance Yellow, clear liquid[1]

Molecular Formula C7H7I[1]

Molecular Weight 218.04 g/mol [1]

Melting Point/Freezing Point -27°C[1][2]

Boiling Point 80 - 82 °C at 13 hPa[1]

Flash Point 83 °C (closed cup)[1][3]

Density 1.698 g/mL at 25 °C[1]

Water Solubility No data available[1]

Section 2: GHS Hazard Identification and
Classification
3-Iodotoluene is classified as a hazardous substance under the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals. The primary hazards are skin irritation,

serious eye irritation, and potential respiratory irritation.[3][4]

GHS Pictogram:

alt text

Signal Word: Warning[3][4]

Hazard Statements:

H227: Combustible liquid.[1]

H315: Causes skin irritation.[1][4][5]

H319: Causes serious eye irritation.[1][4][5]

H335: May cause respiratory irritation.[1][4]
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Precautionary Statements:

A comprehensive list of precautionary statements is provided in Table 2.
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Code Statement

P210
Keep away from heat, sparks, open flames, and

hot surfaces. — No smoking.[1]

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[1][4]

P264 Wash skin thoroughly after handling.[1][4]

P271 Use only outdoors or in a well-ventilated area.[4]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[1][4]

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.[4]

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[4]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][4]

P319 Get medical help if you feel unwell.[4]

P321
Specific treatment (see supplemental first aid

instruction on this label).[4]

P332+P317 If skin irritation occurs: Get medical help.[4]

P337+P317 If eye irritation persists: Get medical help.[4]

P362+P364
Take off contaminated clothing and wash it

before reuse.[4]

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.[4]

P405 Store locked up.[1][4]

P501
Dispose of contents/container to an approved

waste disposal plant.[1]
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Section 3: Toxicological Data
The available toxicological data for 3-Iodotoluene is limited. The acute oral toxicity has been

determined in rats.

Test Species Route Value

LD50 Rat Oral 2296 mg/kg[2][6]

Section 4: Experimental Protocols
While specific experimental reports for 3-Iodotoluene are not readily available in the public

domain, the GHS classifications indicate that standard toxicological assays were likely

performed. The methodologies for these tests are outlined in internationally recognized

guidelines, such as those from the Organisation for Economic Co-operation and Development

(OECD).

Acute Oral Toxicity - OECD Test Guideline 423 (Acute Toxic Class Method)

This method is used to estimate the acute oral toxicity of a substance.[2][4][6] The principle of

the test is a stepwise procedure with the use of a limited number of animals per step.[6] The

outcome of each step determines the dose for the subsequent step.[6] The method allows for

the classification of the substance into a defined toxicity class based on the observed mortality.

[4]

Test Animals: Typically, rats are used.[3][4]

Procedure: A single dose of the substance is administered orally by gavage to a group of

animals.[3] Animals are fasted before dosing.[3]

Observations: Animals are observed for mortality and clinical signs of toxicity for at least 14

days.[3] Body weight is recorded at specified intervals.[3]

Endpoint: The LD50 is estimated based on the number of mortalities at different dose levels.

Acute Dermal Irritation/Corrosion - OECD Test Guideline 404
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This guideline provides a method for assessing the potential of a substance to cause skin

irritation or corrosion.[7][8]

Test Animals: The albino rabbit is the preferred species.[7]

Procedure: A single dose of the test substance is applied to a small area of the animal's skin.

[7] The exposure period is typically 4 hours.[7]

Observations: The skin is examined for signs of erythema (redness) and edema (swelling) at

specified time points after patch removal.[9]

Endpoint: The severity of the skin reactions is scored and used to classify the substance's

irritation potential.

Acute Eye Irritation/Corrosion - OECD Test Guideline 405

This test is designed to evaluate the potential of a substance to cause eye irritation or damage.

[10]

Test Animals: Healthy, young adult albino rabbits are typically used.[11]

Procedure: A single dose of the substance is applied to the conjunctival sac of one eye of the

animal.[12] The untreated eye serves as a control.[12]

Observations: The eyes are examined for lesions of the cornea, iris, and conjunctiva at

specific intervals after application.[12]

Endpoint: The severity and reversibility of the ocular lesions are scored to determine the

irritation potential of the substance.

Section 5: Safe Handling and Storage
Proper handling and storage of 3-Iodotoluene are crucial to minimize exposure and ensure

laboratory safety. The following diagram illustrates a recommended workflow for handling this

chemical.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/epa/epa_870_2400.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/epa/epa_870_2400.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/epa/epa_870_2400.pdf
https://www.benchchem.com/product/b1205562?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling of 3-Iodotoluene

Preparation

Handling

Post-Handling

Storage

Conduct Risk Assessment

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Proceed if safe

Ensure Adequate Ventilation
(Fume Hood)

Dispense 3-Iodotoluene

Perform Experiment Store in a Cool, Dry, Well-Ventilated Area

Return to storage

Decontaminate Work Area and Equipment

Dispose of Waste in Labeled Containers

Remove PPE

Wash Hands Thoroughly

Keep Container Tightly Closed

Store Away from Strong Oxidizing Agents

Click to download full resolution via product page

Caption: Recommended workflow for the safe handling of 3-Iodotoluene.
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles.

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat.[6]

Respiratory Protection: If working outside of a fume hood or in a poorly ventilated area, a

NIOSH/MSHA-approved respirator may be necessary.[6]

Storage:

Store in a cool, dry, and well-ventilated place.[1][6]

Keep the container tightly closed when not in use.[1][6]

Keep away from sources of ignition, heat, and sparks.[1][7]

Store away from incompatible materials, such as strong oxidizing agents.[1][6]

Section 6: Emergency Procedures
First-Aid Measures:

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][6] Seek medical attention.[1]

In case of skin contact: Remove contaminated clothing and wash the affected area with soap

and plenty of water.[1][7] If irritation persists, seek medical attention.[1]

If inhaled: Move the person to fresh air.[1][7] If breathing is difficult, give oxygen.[7] If not

breathing, give artificial respiration.[1][7] Seek medical attention.[1][7]

If swallowed: Do NOT induce vomiting.[1][7] Rinse mouth with water.[1] Never give anything

by mouth to an unconscious person.[1][7] Seek immediate medical attention.[1]

Spill Response:

Ensure adequate ventilation and wear appropriate PPE.[1]
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Remove all sources of ignition.[1]

Contain the spill using a non-combustible absorbent material such as sand, earth, or

vermiculite.[1][6]

Collect the absorbed material and place it in a suitable, closed container for disposal.[1][6]

Do not let the product enter drains.[1][7]

Fire-Fighting Measures:

Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7]

Specific hazards: Hazardous decomposition products formed under fire conditions include

carbon oxides and hydrogen iodide.[1][6]

Protective equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[6][7]

Section 7: Disposal Considerations
Dispose of 3-Iodotoluene and its containers in accordance with local, state, and federal

regulations. It is considered hazardous waste and should not be disposed of in regular trash or

poured down the drain. Contact a licensed professional waste disposal service to ensure

proper disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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